Cas no 118311-05-0 (Butanedioic acid,2,3-dimercapto-, bis(1-methylethyl) ester, (R*,S*)- (9CI))

• Product name: Butanedioic acid,2,3-dimercapto-, bis(1-methylethyl) ester, (R*,S*)- (9CI)
• CAS No: 118311-05-0
• MF: C₁₀H₁₈O₄S₂
• MW: 266.37752
• CID: 187539
• PubChem ID: 3081157

Butanedioic acid,2,3-dimercapto-, bis(1-methylethyl) ester, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dimercapto-, bis(1-methylethyl) ester, (R*,S*)- (9CI)
• diisopropyl 2,3-dimercaptosuccinate
• dipropan-2-yl 2,3-bis(sulfanyl)butanedioate
• bis(1-methylethyl) (2R,3S)-2,3-disulfanylbutanedioate
• Butanedioic acid, 2,3-dimercapto-, bis(1-methylethyl) ester, (R*,S*)-
• Dip-dmsa
• dipropan-2-yl (2S,3R)-2,3-bis(sulfanyl)butanedioate
• SCHEMBL8720824
• 118311-05-0

• Inchi： InChI=1S/C10H18O4S2/c1-5(2)13-9(11)7(15)8(16)10(12)14-6(3)4/h5-8,15-16H,1-4H3
• InChI Key： YKPJGUVPRSQCPX-UHFFFAOYSA-N
• SMILES： CC(OC(C(C(C(OC(C)C)=O)S)S)=O)C

Computed Properties

• Exact Mass: 266.06465
• Monoisotopic Mass: 266.06465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.157
• Boiling Point: 360.7°Cat760mmHg
• Flash Point: 240.9°C
• Refractive Index: 1.498